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Introduction

The GADGVGKSA peptide is a 9-mer neoantigen derived from the mutant KRAS G12D
protein, a key driver in many cancers.[1][2] This peptide is presented by the Major
Histocompatibility Complex (MHC) class | molecule HLA-C*08:02 on the surface of tumor cells.
[2][3] As a tumor-specific antigen, the GADGVGKSA peptide is a critical target for cancer
immunotherapy, enabling the identification and targeting of cancer cells by the immune system.
Specifically, it is recognized by T-cell receptors (TCRs) on cytotoxic T lymphocytes (CTLS),
triggering an anti-tumor immune response.[2]

Flow cytometry is a powerful technique to identify and characterize T-cells that specifically
recognize the GADGVGKSA peptide. This is typically achieved by using peptide-MHC (pMHC)
tetramers, which are complexes of four pMHC molecules bound to a fluorescently labeled
streptavidin core. These tetramers bind with high avidity to TCRs specific for the
GADGVGKSA-HLA-C*08:02 complex, allowing for the detection and quantification of antigen-
specific T-cells.
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These application notes provide detailed protocols for the use of GADGVGKSA peptide in flow
cytometry staining, primarily through the use of pMHC tetramers, to identify and analyze
specific T-cell populations.

Signaling Pathways

The GADGVGKSA peptide originates from a mutation in the KRAS protein, a central node in
cellular signaling. The KRAS protein cycles between an inactive GDP-bound state and an
active GTP-bound state. The G12D mutation impairs the GTPase activity of KRAS, locking it in
a constitutively active state and leading to uncontrolled cell proliferation and survival through
downstream pathways like the RAF/MEK/ERK and PI3K/AKT pathways.

The recognition of the GADGVGKSA peptide presented by HLA-C*08:02 on a tumor cell by a
specific TCR on a CD8+ T-cell initiates a signaling cascade within the T-cell, leading to its
activation, proliferation, and cytotoxic function against the tumor cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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